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Compound of Interest

Compound Name: Enhydrin chlorohydrin

Cat. No.: B15596066 Get Quote

A Note on Chemical Nomenclature: Initial research into "Enhydrin chlorohydrin" suggests a

potential conflation of two distinct chemical entities: Enhydrin, a complex sesquiterpene lactone

of natural origin, and Ethylene chlorohydrin, a simpler synthetic compound. This guide provides

a comprehensive overview of the physical and chemical properties, experimental protocols,

and relevant biological and chemical pathways for both compounds to address this likely

ambiguity and serve the needs of researchers, scientists, and drug development professionals.

Part 1: Enhydrin
Enhydrin is a sesquiterpene lactone found in plants of the Asteraceae family, notably

Smallanthus sonchifolius (yacón). It has garnered interest for its diverse pharmacological

activities.

Physical and Chemical Properties of Enhydrin
The following table summarizes the key physical and chemical properties of Enhydrin.
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Property Value Source

Molecular Formula C₂₃H₂₈O₁₀ PubChem

Molecular Weight 464.5 g/mol PubChem

IUPAC Name

methyl

(1S,2R,4R,7E,9S,10S,11R)-9-

acetyloxy-10-[(2R,3R)-2,3-

dimethyloxirane-2-

carbonyl]oxy-4-methyl-12-

methylidene-13-oxo-3,14-

dioxatricyclo[9.3.0.0²,⁴]tetradec

-7-ene-8-carboxylate

PubChem

CAS Number 33880-85-2 PubChem

Experimental Protocols
Isolation of Enhydrin from Smallanthus sonchifolius Leaves:

A common method for the isolation of Enhydrin involves rinse extraction followed by

crystallization.

Extraction: The surfaces of fresh Smallanthus sonchifolius leaves are rinsed with a suitable

solvent, such as ethanol, to collect glandular trichomes which are rich in sesquiterpene

lactones.[1]

Concentration: The resulting rinsate, containing a mixture of compounds including Enhydrin

and uvedalin, is concentrated under reduced pressure.

Crystallization: The concentrated extract is then subjected to freeze crystallization at -20°C to

isolate the target compounds.[1]

Purification: Further purification can be achieved using chromatographic techniques such as

High-Performance Liquid Chromatography (HPLC). A reversed-phase HPLC method is

suitable for the quantitative determination of enhydrin.[2]
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Biological Activity and Signaling Pathways
Enhydrin has demonstrated several significant biological activities, including anti-diabetic,

antibacterial, and anti-inflammatory effects.[1] Of particular interest to drug development

professionals is its ability to inhibit the NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) signaling pathway.[1] NF-κB is a crucial protein complex that controls the

transcription of DNA, cytokine production, and cell survival, and its dysregulation is implicated

in various inflammatory diseases and cancers.
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Caption: Biological activities of Enhydrin via NF-κB pathway inhibition.

Part 2: Ethylene Chlorohydrin
Ethylene chlorohydrin, also known as 2-chloroethanol, is a versatile and reactive organic

compound used as a solvent and an intermediate in the synthesis of various chemicals.

Physical and Chemical Properties of Ethylene
Chlorohydrin
The following table summarizes the key physical and chemical properties of Ethylene

Chlorohydrin.
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Property Value Source

Molecular Formula C₂H₅ClO PubChem

Molecular Weight 80.51 g/mol PubChem

IUPAC Name 2-Chloroethanol PubChem

CAS Number 107-07-3 PubChem

Appearance
Colorless liquid with a faint,

ether-like odor

Boiling Point 128.7 °C (263.7 °F; 401.8 K)

Melting Point -62.6 °C (-80.7 °F; 210.5 K)

Density 1.205 g/cm³

Solubility in water Miscible

Flash Point 55 °C (131 °F; 328 K)

Vapor Pressure 4.9 mmHg at 20°C

Experimental Protocols
Synthesis of Ethylene Chlorohydrin from Ethylene:

Ethylene chlorohydrin can be synthesized by the reaction of ethylene with hypochlorous acid.

Reaction Setup: Ethylene gas is bubbled through an aqueous solution of hypochlorous acid

(HOCl). The hypochlorous acid can be generated in situ by reacting chlorine with water.

Temperature Control: The reaction is typically carried out at a controlled temperature to

minimize side reactions, such as the formation of ethylene dichloride.

Work-up: The resulting aqueous solution of ethylene chlorohydrin can be concentrated by

distillation.
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Caption: Synthesis of Ethylene Chlorohydrin from Ethylene.

Dehydrochlorination to Ethylene Oxide:

A primary chemical reaction of ethylene chlorohydrin is its conversion to ethylene oxide through

dehydrochlorination.

Reaction: Ethylene chlorohydrin is treated with a strong base, such as sodium hydroxide

(NaOH) or potassium hydroxide (KOH).

Mechanism: The base abstracts a proton from the hydroxyl group, and the resulting alkoxide

undergoes an intramolecular Williamson ether synthesis, displacing the chloride ion to form

the epoxide ring.

Product Isolation: The volatile ethylene oxide is typically removed from the reaction mixture

by distillation.

Metabolism and Toxicology
Ethylene chlorohydrin is toxic and is metabolized in the body to more toxic compounds.

Understanding its metabolic pathway is crucial for toxicological assessments.

The primary metabolic pathway involves the oxidation of ethylene chlorohydrin to

chloroacetaldehyde, which is then further oxidized to chloroacetic acid. These metabolites are

responsible for the compound's toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15596066?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethylene Chlorohydrin Chloroacetaldehyde
Oxidation

Chloroacetic AcidOxidation

Cellular Toxicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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